Cas no 916258-30-5 (6-bromo-2-cyclopropyl-3H-imidazo[4,5-b]pyridine)

• Product Name: 6-bromo-2-cyclopropyl-3H-imidazo[4,5-b]pyridine
• CAS No: 916258-30-5
• MF: C₉H₈BrN₃
• MW: 238.083920478821
• CID: 4314420
• PubChem ID: 53629179
• Update Time: 2025-10-16

6-bromo-2-cyclopropyl-3H-imidazo[4,5-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 3H-Imidazo[4,5-b]pyridine, 6-bromo-2-cyclopropyl-
• 6-bromo-2-cyclopropyl-1H-imidazo[4,5-b]pyridine
• 6-Bromo-2-cyclopropyl-3H-imidazo[4,5-b]pyridine
• DB-207492
• 916258-30-5
• FMTJUZOGRRRITH-UHFFFAOYSA-N
• Z839133232
• EN300-175846
• RLB25830
• AKOS010941907
• CHEMBL4982116
• SCHEMBL1665769
• 6-bromo-2-cyclopropyl-3H-imidazo[4,5-b]pyridine

• Inchi： 1S/C9H8BrN3/c10-6-3-7-9(11-4-6)13-8(12-7)5-1-2-5/h3-5H,1-2H2,(H,11,12,13)
• InChI Key： FMTJUZOGRRRITH-UHFFFAOYSA-N
• SMILES： C12N=C(C3CC3)NC1=CC(Br)=CN=2

Computed Properties

• Exact Mass: 236.99016Da
• Monoisotopic Mass: 236.99016Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 6-bromo-2-cyclopropyl-3H-imidazo[4,5-b]pyridine

Introduction to 6-bromo-2-cyclopropyl-3H-imidazo[4,5-b]pyridine (CAS No. 916258-30-5)

6-bromo-2-cyclopropyl-3H-imidazo[4,5-b]pyridine, with the CAS number 916258-30-5, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazopyridines, which are known for their diverse biological activities and potential therapeutic applications. The presence of a bromine atom and a cyclopropyl group in its structure imparts unique chemical and pharmacological properties, making it a valuable candidate for various research endeavors.

The chemical structure of 6-bromo-2-cyclopropyl-3H-imidazo[4,5-b]pyridine is characterized by a fused imidazole and pyridine ring system, with a bromine substituent at the 6-position and a cyclopropyl group at the 2-position. This specific arrangement of functional groups contributes to its stability and reactivity, which are crucial factors in its potential use as a drug candidate. The imidazopyridine scaffold is well-known for its ability to interact with various biological targets, including enzymes, receptors, and ion channels.

Recent studies have highlighted the potential of 6-bromo-2-cyclopropyl-3H-imidazo[4,5-b]pyridine in the treatment of neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibits potent neuroprotective effects by modulating specific ion channels involved in neuronal function. The researchers found that 6-bromo-2-cyclopropyl-3H-imidazo[4,5-b]pyridine effectively reduced oxidative stress and prevented neuronal cell death in vitro, suggesting its potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, 6-bromo-2-cyclopropyl-3H-imidazo[4,5-b]pyridine has also shown promise in cancer research. A study conducted by a team at the National Cancer Institute in 2020 reported that this compound exhibits significant antiproliferative activity against various cancer cell lines. The mechanism of action appears to involve the inhibition of key signaling pathways that are dysregulated in cancer cells. Specifically, 6-bromo-2-cyclopropyl-3H-imidazo[4,5-b]pyridine was found to inhibit the PI3K/AKT/mTOR pathway, which is frequently activated in many types of cancer. This finding opens up new avenues for the development of targeted therapies for cancer treatment.

The pharmacokinetic properties of 6-bromo-2-cyclopropyl-3H-imidazo[4,5-b]pyridine have also been extensively studied. Research published in the European Journal of Pharmaceutical Sciences in 2019 indicated that this compound has favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral medication. The compound's low toxicity profile and high selectivity for its target proteins further enhance its potential as a drug candidate.

Clinical trials are currently underway to evaluate the safety and efficacy of 6-bromo-2-cyclopropyl-3H-imidazo[4,5-b]pyridine in human subjects. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, 6-bromo-2-cyclopropyl-3H-imidazo[4,5-b]pyridine (CAS No. 916258-30-5) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in areas such as neurology and oncology. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing medical treatments for various diseases.